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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B15561836

For researchers, scientists, and professionals in drug development, ensuring the accuracy and
reliability of analytical measurements for atrazine and its metabolites is paramount. Proficiency
testing (PT) schemes are a cornerstone of quality assurance, providing an objective
assessment of a laboratory's performance. This guide offers a comparative overview of
available PT schemes, with a focus on their structure, the analytes covered, and performance
data, where publicly available.

Overview of Proficiency Testing Providers

Several organizations globally offer proficiency testing for pesticides, including atrazine and its
metabolites, in various matrices such as water, soil, and food. Key providers include the
Environment Agency Austria (in collaboration with IFA-Tulln), Fapas®, NSI Lab Solutions,
Environmental Resource Associates (ERA), and Phenova. While detailed performance reports
are not always publicly accessible, information on the scope of their programs can be gathered
from their official websites and brochures.

Detailed Performance Data: Environment Agency
Austria

The Environment Agency Austria provides comprehensive reports for their proficiency testing
schemes. An analysis of the report for the PM04 proficiency test in 2022, focused on pesticides
in drinking water, offers valuable insights into the performance of participating laboratories for
atrazine and its key metabolites.[1]
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Quantitative Performance Data from PM04 (2022)

The following table summarizes the results for atrazine and its metabolites from the PM04
proficiency testing round. The data includes the assigned value (the "true" concentration), the
standard deviation for proficiency assessment, and the range of results reported by the
participating laboratories.

Standard
. Deviation for Range of
Assigned . Number of
Analyte Proficiency Reported .
Value (pg/L) Participants
Assessment Results (pg/L)
(nglL)
Atrazine 0.098 0.0245 0.081-0.124 128
Desethylatrazine
0.101 0.0253 0.081-0.126 126
(DEA)
Desisopropylatra
] 0.099 0.0248 0.082 - 0.124 122
zine (DIA)
2-
0.100 0.0250 0.075-0.125 68

Hydroxyatrazine

Data extracted from the Environment Agency Austria PM04/22 proficiency test report.[1]

Performance in this scheme is typically evaluated using z-scores, which measure the deviation
of a laboratory's result from the assigned value. A z-score between -2 and 2 is generally
considered satisfactory.

Comparison of Atrazine PT Scheme Features

While detailed quantitative data from other providers is not readily available in the public
domain, a qualitative comparison of their offerings can be made based on their program
descriptions.
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Experimental Protocols

Proficiency testing providers typically do not prescribe a single analytical method. Instead, they

provide the test material with a certified concentration and participating laboratories are

expected to use their own validated methods. The performance is then assessed against the

known value. Common analytical techniques employed by laboratories participating in these

schemes for atrazine and its metabolites include:
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e Gas Chromatography-Mass Spectrometry (GC-MS)
e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The choice of method, including sample preparation steps like Solid Phase Extraction (SPE), is
at the discretion of the participating laboratory and is often reflected in the final report's method
comparison section.

Visualizing the Proficiency Testing Workflow

The following diagram illustrates a typical workflow for participating in a proficiency testing
scheme for atrazine and its metabolites.

PT Scheme Provider Participating Laboratory

Sample Analysis
(e.g., LC-MS/MS)

—————————————————————————————————————————————————————————————————————————————————————————— Submit Results

Sample Preparation
(Atrazine & Metabolites in Matrix)

\ 4

P Sample Distribution |-=—--==- >| Receive PT Sample

Statistical Analysis
(Z-Scores)

P Final Report Generation |-—-->»| Review Performance Report | Implement Corrective Actions

Click to download full resolution via product page

A typical workflow for proficiency testing schemes.

Logical Framework for Selecting a PT Scheme

Choosing the right proficiency testing scheme is a critical decision for any laboratory. The
following diagram outlines the key considerations in this process.
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Decision-making process for selecting a PT scheme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15561836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

